molecular formula C11H11F2N B8557785 3-Amino-3,3-dimethyl-1-(3,4-difluoro-phenyl)-1-propine

3-Amino-3,3-dimethyl-1-(3,4-difluoro-phenyl)-1-propine

Cat. No. B8557785
M. Wt: 195.21 g/mol
InChI Key: VXPCOSLPSAUXOZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Amino-3,3-dimethyl-1-(3,4-difluoro-phenyl)-1-propine is a useful research compound. Its molecular formula is C11H11F2N and its molecular weight is 195.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H11F2N

Molecular Weight

195.21 g/mol

IUPAC Name

4-(3,4-difluorophenyl)-2-methylbut-3-yn-2-amine

InChI

InChI=1S/C11H11F2N/c1-11(2,14)6-5-8-3-4-9(12)10(13)7-8/h3-4,7H,14H2,1-2H3

InChI Key

VXPCOSLPSAUXOZ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C#CC1=CC(=C(C=C1)F)F)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

155 g (0.8 mol) of 3,4-difluoro-bromobenzene and 75 g (0.9 mol) of 3-amino-3, 3-dimethyl-1-propine are introduced into 900 ml of triethylamine. After 2.81 g (0.004 mol) of palladium(II)-bis(triphenylphosphine) dichloride, 3.05 g (0.016 mol) of copper(I) iodide and 8.4 g (0.032 mol) of triphenylphosphine have been added, the reaction mixture is refluxed for 4 hours. It is subsequently filtered, the filtrate is concentrated under a water-pump vacuum, and the residue is distilled under an oil-pump vacuum. 137 g (86% of theory) of 3-amino-3,3-dimethyl-1-(3,4-difluoro-phenyl)-1-propine of boiling point 75° C. at 1.5 mbar are obtained.
Quantity
155 g
Type
reactant
Reaction Step One
Quantity
75 g
Type
reactant
Reaction Step One
Quantity
900 mL
Type
solvent
Reaction Step One
Quantity
2.81 g
Type
catalyst
Reaction Step Two
Quantity
3.05 g
Type
catalyst
Reaction Step Two
Quantity
8.4 g
Type
catalyst
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.